Cas no 1057671-74-5 (3-4-fluoro-2-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-4-fluoro-2-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1057671-74-5
• Molecular Formula: C₁₀H₁₁F₄N
• Molecular Weight: 221.194656610489
• CID: 6097168
• PubChem ID: 53434424

3-4-fluoro-2-(trifluoromethyl)phenylpropan-1-amine Properties

Names and Identifiers

• 3-4-fluoro-2-(trifluoromethyl)phenylpropan-1-amine
• EN300-1937921
• 1057671-74-5
• ACFDKFBDJBZXMB-UHFFFAOYSA-N
• 3-[4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-AMINE
• DTXSID201247544
• 4-Fluoro-2-(trifluoromethyl)benzenepropanamine
• AKOS017553825

• InChIKey： ACFDKFBDJBZXMB-UHFFFAOYSA-N
• Inchi： 1S/C10H11F4N/c11-8-4-3-7(2-1-5-15)9(6-8)10(12,13)14/h3-4,6H,1-2,5,15H2
• SMILES： FC(C1C=C(C=CC=1CCCN)F)(F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.08276200g/mol
• Heavy Atom Count: 15
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines